Cas no 1783635-14-2 (1-(2,3-dimethylphenyl)propan-2-ol)

• Product Name: 1-(2,3-dimethylphenyl)propan-2-ol
• CAS No: 1783635-14-2
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• MDL: MFCD28134289
• CID: 5210946
• PubChem ID: 56638739
• Update Time: 2025-10-29

1-(2,3-dimethylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethylphenyl)propan-2-ol

• MDL： MFCD28134289
• Inchi： 1S/C11H16O/c1-8-5-4-6-11(10(8)3)7-9(2)12/h4-6,9,12H,7H2,1-3H3
• InChI Key： DXYBOALAAWJNJK-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(C)=C1C)C(O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Additional information on 1-(2,3-dimethylphenyl)propan-2-ol

Professional Introduction to 1-(2,3-dimethylphenyl)propan-2-ol (CAS No. 1783635-14-2)

1-(2,3-dimethylphenyl)propan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1783635-14-2, is a significant organic compound with a wide range of applications in the pharmaceutical and chemical industries. This compound, featuring a dimethylphenyl group attached to a propan-2-ol backbone, exhibits unique chemical properties that make it valuable in synthetic chemistry and as an intermediate in the development of various bioactive molecules.

The molecular structure of 1-(2,3-dimethylphenyl)propan-2-ol consists of a benzene ring substituted with two methyl groups at the 2 and 3 positions, linked to a propan-2-ol moiety. This arrangement imparts specific steric and electronic characteristics, influencing its reactivity and potential biological activity. The presence of the secondary alcohol group (−OH) allows for further functionalization, making it a versatile building block in medicinal chemistry.

In recent years, research into 1-(2,3-dimethylphenyl)propan-2-ol has been driven by its potential as a precursor in the synthesis of novel pharmacological agents. The dimethylphenyl moiety is particularly interesting due to its structural similarity to certain neurotransmitter analogs, which has sparked investigations into its role in modulating neurological pathways. Studies have suggested that derivatives of this compound may exhibit properties relevant to central nervous system (CNS) disorders, including potential applications in treating neurodegenerative diseases and cognitive impairments.

One of the most compelling aspects of 1-(2,3-dimethylphenyl)propan-2-ol is its utility in the development of ligands for G-protein coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes, and targeting them has been a cornerstone of modern drug discovery. The aromatic ring system and the flexible side chain provided by the dimethylphenyl and propan-2-ol groups, respectively, offer an ideal scaffold for designing high-affinity ligands. Recent advancements in computational chemistry have enabled researchers to predict binding modes and optimize the structure of such compounds for improved efficacy and selectivity.

Moreover, the secondary alcohol functionality in 1-(2,3-dimethylphenyl)propan-2-ol serves as a versatile handle for further chemical modifications. This feature has been exploited in the synthesis of ester derivatives, which can enhance lipophilicity and improve oral bioavailability—critical factors in drug development. Additionally, the compound’s ability to undergo oxidation reactions allows for the introduction of carboxylic acid or aldehyde groups, expanding its utility in constructing more complex molecules.

The pharmaceutical industry has shown particular interest in exploring derivatives of 1-(2,3-dimethylphenyl)propan-2-ol for their potential antimicrobial properties. Preliminary studies have indicated that certain modifications to this core structure can yield compounds with activity against Gram-positive bacteria and fungi. This is particularly relevant in light of growing concerns about antibiotic resistance, where novel therapeutic agents are urgently needed. The unique combination of structural features in this compound makes it an attractive candidate for further investigation.

From a synthetic chemistry perspective, 1-(2,3-dimethylphenyl)propan-2-ol exemplifies an elegant example of how functional group interplay can lead to highly useful intermediates. Its synthesis typically involves Friedel-Crafts alkylation followed by reduction steps, showcasing modern methodologies that emphasize efficiency and sustainability. These synthetic routes not only highlight the compound’s accessibility but also align with green chemistry principles by minimizing waste and utilizing catalytic processes.

In conclusion,1-(2,3-dimethylphenyl)propan-2-ol (CAS No. 1783635-14-2) represents a promising compound with diverse applications across multiple domains of chemical research. Its structural features make it valuable for designing bioactive molecules with potential implications in CNS disorders treatment、GPCR targeting、and antimicrobial therapies。As research continues to uncover new synthetic strategies and biological functions，this compound is poised to remain at the forefront of pharmaceutical innovation。